methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxythiophene-2-carboxylate
• InChI: InChI=1S/C13H17NO4S/c1-9(10(15)5-7-14(2)3)18-11-6-8-19-12(11)13(16)17-4/h5-9H,1-4H3/b7-5+
• InChI Key: NRFXNSKVNCFKOF-FNORWQNLSA-N
• Canonical SMILES: CC(C(=O)C=CN(C)C)OC1=C(SC=C1)C(=O)OC
• Isomeric SMILES: CC(C(=O)/C=C/N(C)C)OC1=C(SC=C1)C(=O)OC
• Molecular Formula: C13H17NO4S
• Molecular Weight: 283.35 g/mol

Description

Methyl 3-{[(4E)-5-(dimethylamino)-3-oxopent-4-en-2-yl]oxy}thiophene-2-carboxylate is a useful research compound. Its molecular formula is C13H17NO4S and its molecular weight is 283.34. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Applications

Studies have demonstrated the compound's utility in organic synthesis, particularly in the formation of thiophene derivatives, which are valuable in pharmaceuticals and agrochemicals. For instance, Corral and Lissavetzky (1984) highlighted a new route to mono- and di-alkyl ethers of thiotetronic and α-halogenothiotetronic acids via reactions involving methyl 3-hydroxythiophene-2-carboxylate derivatives, showing its potential in synthesizing complex thiophene structures (C. Corral & J. Lissavetzky, 1984).

Materials Science and Sensing Applications

In the realm of materials science, the compound's derivatives have been explored for their sensing activities and magnetic properties. Wang et al. (2016) synthesized microporous lanthanide-based metal-organic frameworks using methyl-substituted thieno[2,3-b]thiophene dicarboxylate, demonstrating their application in gas adsorption and sensing properties, highlighting the potential of these compounds in developing advanced materials for environmental monitoring and gas storage (Suna Wang et al., 2016).